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Compound of Interest

Compound Name: (S,R,S)-AHPC-PEG5-Boc

Cat. No.: B8137048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of (S,R,S)-AHPC-PEG5-Boc, a

key intermediate in the development of Proteolysis Targeting Chimeras (PROTACs). This

intermediate incorporates the von Hippel-Lindau (VHL) E3 ligase ligand, (S,R,S)-AHPC,

connected to a five-unit polyethylene glycol (PEG) linker with a terminal Boc-protected amine.

This molecule serves as a versatile building block for the subsequent attachment of a target

protein ligand to generate a complete PROTAC degrader.

Introduction
PROTACs are heterobifunctional molecules that harness the cell's ubiquitin-proteasome

system to selectively degrade target proteins. They consist of a ligand for an E3 ubiquitin

ligase, a ligand for the protein of interest, and a linker connecting the two. The (S,R,S)-AHPC

moiety is a high-affinity ligand for the VHL E3 ligase, one of the most utilized E3 ligases in

PROTAC design.[1][2][3] The PEG5 linker enhances solubility and provides the necessary

length and flexibility for the formation of a productive ternary complex between the VHL E3

ligase, the PROTAC, and the target protein. The terminal Boc-protected amine allows for the

straightforward deprotection and subsequent coupling to a warhead targeting the protein of

interest.
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The synthesis of (S,R,S)-AHPC-PEG5-Boc is achieved through the amide coupling of (S,R,S)-

AHPC hydrochloride with a commercially available Boc-protected PEG5 linker bearing a

terminal carboxylic acid. This reaction is typically facilitated by standard peptide coupling

reagents.

Quantitative Data Summary
Reagent/Product

Molecular Weight (
g/mol )

Molar Equivalents Amount

(S,R,S)-AHPC

hydrochloride
498.07 1.0 100 mg

Boc-NH-PEG5-COOH 409.47 1.1 90.5 mg

HATU 380.23 1.2 91.6 mg

DIPEA 129.24 3.0 78 µL

Anhydrous DMF - - 2 mL

Product: (S,R,S)-

AHPC-PEG5-Boc
852.08 -

Theoretical Yield: 171

mg

Experimental Protocol
Materials:

(S,R,S)-AHPC hydrochloride

Boc-NH-PEG5-COOH

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate)

DIPEA (N,N-Diisopropylethylamine)

Anhydrous DMF (N,N-Dimethylformamide)

DCM (Dichloromethane)
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Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Solvents for chromatography (e.g., Ethyl Acetate, Hexanes, Methanol)

Reverse-phase HPLC purification system

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), add (S,R,S)-AHPC hydrochloride (100 mg, 1.0 eq).

Reagent Addition: Add Boc-NH-PEG5-COOH (90.5 mg, 1.1 eq) to the flask.

Dissolution: Dissolve the mixture in anhydrous DMF (2 mL).

Coupling Agent and Base: To the stirred solution, add HATU (91.6 mg, 1.2 eq) followed by

the dropwise addition of DIPEA (78 µL, 3.0 eq).

Reaction: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the progress

of the reaction by LC-MS.

Work-up:

Once the reaction is complete, dilute the mixture with ethyl acetate.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification: Purify the crude product by flash column chromatography or preparative

reverse-phase HPLC to obtain the pure (S,R,S)-AHPC-PEG5-Boc.
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Characterization: Confirm the identity and purity of the final product using NMR spectroscopy

and high-resolution mass spectrometry (HRMS).
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Caption: Mechanism of action of a VHL-based PROTAC.
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Start Materials:
(S,R,S)-AHPC·HCl

Boc-NH-PEG5-COOH

Amide Coupling
Reagents: HATU, DIPEA
Solvent: Anhydrous DMF

Conditions: Room Temp, 4-12h

Aqueous Work-up
(EtOAc, NaHCO3, Brine)

Purification
(Flash Chromatography or Prep-HPLC)

Characterization
(NMR, HRMS)

Final Product:
(S,R,S)-AHPC-PEG5-Boc

Click to download full resolution via product page

Caption: Workflow for the synthesis of (S,R,S)-AHPC-PEG5-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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